Cas no 1698095-56-5 (4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1698095-56-5
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6512091
• PubChem ID: 103002433
• Update Time: 2025-06-10

4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine
• 1698095-56-5
• EN300-1108979
• 4-methyl-1-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H15N5/c1-8-6-15(13-10(8)11)4-3-9-5-12-14(2)7-9/h5-7H,3-4H2,1-2H3,(H2,11,13)
• InChI Key： ZQTHCBZXJUKBSD-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine

Research Brief on 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine (CAS: 1698095-56-5)

In recent years, the compound 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine (CAS: 1698095-56-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, featuring a pyrazole core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The unique structural attributes of this compound, including its dual pyrazole rings and amine functionality, make it a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine. One notable area of investigation is its role as a selective inhibitor of specific kinase enzymes, which are critical targets in oncology and inflammatory diseases. Preliminary in vitro and in vivo data suggest that this compound exhibits high binding affinity and selectivity, thereby minimizing off-target effects and enhancing therapeutic efficacy.

Advanced synthetic methodologies have been developed to optimize the production of 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine, ensuring high yield and purity. Researchers have employed multi-step organic synthesis techniques, including palladium-catalyzed cross-coupling reactions, to construct the pyrazole-ethyl-pyrazole backbone. These synthetic routes have been further refined to incorporate functional group modifications, enabling the exploration of structure-activity relationships (SAR) and the identification of derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine has been evaluated in preclinical models for its potential applications in treating cancers and autoimmune disorders. For instance, studies have demonstrated its efficacy in inhibiting tumor growth in xenograft models, with notable reductions in tumor volume observed at sub-micromolar concentrations. Additionally, its anti-inflammatory properties have been validated in murine models of rheumatoid arthritis, where it significantly attenuated disease progression.

Despite these promising findings, challenges remain in the clinical translation of 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine. Issues such as metabolic stability, bioavailability, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through medicinal chemistry optimization and formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, 4-methyl-1-2-(1-methyl-1H-pyrazol-4-yl)ethyl-1H-pyrazol-3-amine represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities position it as a valuable tool for understanding disease mechanisms and advancing therapeutic interventions. Future studies will likely focus on expanding its therapeutic indications and overcoming translational hurdles to bring this compound closer to clinical application.